Cas no 39039-48-0 (Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product name: Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 39039-48-0
• MF: C₆H₉N₃O₂
• MW: 155.15456
• CID: 1039926
• PubChem ID: 21278002

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate
• ethyl 1-methyltriazole-4-carboxylate
• 1-methyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• 1-methyl-1H-1,2,3-triazole-4-carboxylate d'ethyle
• 1-Methyl-4-aethoxycarbonyl-1,2,3-triazol
• AK-80871
• ANW-67998
• CTK8C2204
• ethyl 1-methyl-1,2,3-triazole-4-carboxylate
• KB-251995
• RP21940
• SureCN2515677
• Ethyl1-methyl-1H-1,2,3-triazole-4-carboxylate
• DTXSID90611902
• F2157-0637
• MFCD08690701
• AKOS006290008
• MKZHEQWQNVBOQI-UHFFFAOYSA-N
• SCHEMBL2515677
• BS-11064
• 1-Methyl-1H-[1,2,3]triazole-4-
• C91528
• 39039-48-0
• DB-342882

• Inchi： InChI=1S/C6H9N3O2/c1-3-11-6(10)5-4-9(2)8-7-5/h4H,3H2,1-2H3
• InChI Key： MKZHEQWQNVBOQI-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 259.8±32.0 °C at 760 mmHg
• Flash Point: 110.9±25.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles